5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-sulfonamide

Specification

• CAS No.: 1803609-80-4
• Molecular Formula: C6H9N3O3S
• Molecular Weight: 203.22 g/mol
• IUPAC Name: 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-sulfonamide
• Standard InChI: InChI=1S/C6H9N3O3S/c7-13(10,11)5-4-8-9-2-1-3-12-6(5)9/h4H,1-3H2,(H2,7,10,11)
• Standard InChI Key: MBGGXNNSIXSZBK-UHFFFAOYSA-N
• SMILES: C1CN2C(=C(C=N2)S(=O)(=O)N)OC1
• Canonical SMILES: C1CN2C(=C(C=N2)S(=O)(=O)N)OC1

Introduction

5H,6H,7H-Pyrazolo[3,2-b]oxazine-3-sulfonamide is a heterocyclic compound that belongs to the pyrazolo-oxazine class. It is characterized by its unique structural features, which include a pyrazole ring fused to an oxazine ring, with a sulfonamide group attached at the 3-position. This compound has been studied for its potential biological activities and chemical properties.

Structural Information

• Molecular Formula: C6H9N3O3S

• SMILES: C1CN2C(=C(C=N2)S(=O)(=O)N)OC1

• InChI: InChI=1S/C6H9N3O3S/c7-13(10,11)5-4-8-9-2-1-3-12-6(5)9/h4H,1-3H2,(H2,7,10,11)

• InChIKey: MBGGXNNSIXSZBK-UHFFFAOYSA-N

Biological Activities

While specific biological activities of 5H,6H,7H-Pyrazolo[3,2-b]oxazine-3-sulfonamide are not extensively documented, compounds with similar structures often exhibit antimicrobial, anti-inflammatory, or anticancer properties. Further research is needed to fully understand its biological potential.

Safety and Hazards

The compound is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as follows:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary measures include avoiding ingestion, skin contact, and eye exposure, and using appropriate protective equipment when handling the compound.

Synthesis and Applications

The synthesis of 5H,6H,7H-Pyrazolo[3,2-b]oxazine-3-sulfonamide typically involves multi-step organic reactions. The compound can be used as an intermediate in the synthesis of more complex molecules with potential pharmaceutical applications.

Related Compounds

Several compounds share structural similarities with 5H,6H,7H-Pyrazolo[3,2-b]oxazine-3-sulfonamide, including:

Compound Name	Molecular Formula	Molecular Weight	Key Features
5H,6H,7H-Pyrazolo[3,2-b]oxazine-3-sulfonyl chloride	C6H7ClN2O3S	222.65 g/mol	Contains a sulfonyl chloride group instead of sulfonamide
6-Methylidene-5H,6H,7H-pyrazolo[3,2-b]oxazine-3-carboxylic acid	Not specified	168.15 g/mol	Features a methylidene group and a carboxylic acid functionality